Cas no 215675-51-7 (1-CYCLOHEXYL-4,5-DIMETHYL-1H-IMIDAZOLE-2-THIOL)

1-Cyclohexyl-4,5-dimethyl-1H-imidazole-2-thiol is a heterocyclic compound featuring a substituted imidazole core with a thiol functional group at the 2-position. Its cyclohexyl and dimethyl substituents enhance steric and electronic properties, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The thiol group offers reactivity for further derivatization, enabling the formation of disulfides or metal complexes. This compound exhibits potential as a ligand in coordination chemistry or as a building block for biologically active molecules. Its stability and well-defined structure make it suitable for research in medicinal chemistry and material science.
1-CYCLOHEXYL-4,5-DIMETHYL-1H-IMIDAZOLE-2-THIOL structure
215675-51-7 structure
Product Name:1-CYCLOHEXYL-4,5-DIMETHYL-1H-IMIDAZOLE-2-THIOL
CAS No:215675-51-7
MF:C11H18N2S
MW:210.339021205902
MDL:MFCD06655422
CID:843172
PubChem ID:4962035
Update Time:2025-06-15

1-CYCLOHEXYL-4,5-DIMETHYL-1H-IMIDAZOLE-2-THIOL Chemical and Physical Properties

Names and Identifiers

    • 1-CYCLOHEXYL-4,5-DIMETHYL-1H-IMIDAZOLE-2-THIOL
    • SR-01000065819-1
    • CS-0232296
    • Z85933637
    • G19477
    • SR-01000065819
    • EN300-12680
    • AKOS027427080
    • 1-CYCLOHEXYL-4,5-DIMETHYL-3H-IMIDAZOLE-2-THIONE
    • HMS1748B09
    • J-504548
    • MFCD06655422
    • 215675-51-7
    • 3-cyclohexyl-4,5-dimethyl-1H-imidazole-2-thione
    • MDL: MFCD06655422
    • Inchi: 1S/C11H18N2S/c1-8-9(2)13(11(14)12-8)10-6-4-3-5-7-10/h10H,3-7H2,1-2H3,(H,12,14)
    • InChI Key: JKXZUQDKXIQSPK-UHFFFAOYSA-N
    • SMILES: S=C1NC(C)=C(C)N1C1CCCCC1

Computed Properties

  • Exact Mass: 210.11906976g/mol
  • Monoisotopic Mass: 210.11906976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 296.3±23.0 °C at 760 mmHg
  • Flash Point: 133.0±22.6 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-CYCLOHEXYL-4,5-DIMETHYL-1H-IMIDAZOLE-2-THIOL Security Information

1-CYCLOHEXYL-4,5-DIMETHYL-1H-IMIDAZOLE-2-THIOL Pricemore >>

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Additional information on 1-CYCLOHEXYL-4,5-DIMETHYL-1H-IMIDAZOLE-2-THIOL

Comprehensive Overview of 1-CYCLOHEXYL-4,5-DIMETHYL-1H-IMIDAZOLE-2-THIOL (CAS No. 215675-51-7): Properties, Applications, and Industry Insights

1-Cyclohexyl-4,5-dimethyl-1H-imidazole-2-thiol (CAS No. 215675-51-7) is a specialized organic compound belonging to the imidazole-thiol class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclohexyl ring and dimethyl-substituted imidazole core, contributes to its versatile reactivity and potential applications. This article delves into its chemical properties, synthesis pathways, and emerging uses while addressing trending topics like green chemistry and drug discovery.

The compound’s imidazole-2-thiol moiety is a critical pharmacophore, often explored for its bioactive potential. Researchers highlight its role in modulating enzyme activity, particularly in studies related to antioxidant and anti-inflammatory agents. Recent publications have linked derivatives of 1-cyclohexyl-4,5-dimethyl-1H-imidazole-2-thiol to kinase inhibition, a hot topic in cancer therapeutics. Its sulfur-containing group also makes it a candidate for metal-chelating applications, aligning with the growing demand for heavy metal remediation technologies.

From a synthetic perspective, CAS 215675-51-7 is typically prepared via cyclocondensation reactions involving cyclohexylamine and dimethylglyoxal, followed by thiolation. Innovations in catalyst-free synthesis and microwave-assisted reactions have improved yields, reflecting the industry’s shift toward sustainable chemistry. These advancements address frequent search queries such as "eco-friendly imidazole synthesis" and "scalable heterocyclic compound production."

In material science, the compound’s thermal stability and ligand properties are exploited in coordination polymers and corrosion inhibitors. A 2023 study highlighted its efficacy in polymeric coatings, resonating with searches for "high-performance additives for industrial coatings." Additionally, its electron-rich structure makes it a candidate for organic electronics, a field gaining traction due to the rise of flexible wearable devices.

Regulatory and safety profiles of 1-cyclohexyl-4,5-dimethyl-1H-imidazole-2-thiol are frequently queried in databases. While it is not classified as hazardous under major chemical inventories, proper PPE (personal protective equipment) is recommended during handling. This aligns with global trends emphasizing laboratory safety and REACH compliance.

Market analysts note increasing patent filings for imidazole-thiol derivatives, particularly in Asia-Pacific regions, driven by demand for innovative agrochemicals and pharmaceutical intermediates. The compound’s cost-effectiveness and structural tunability position it as a key player in custom synthesis services, a sector projected to grow at 6.8% CAGR through 2030.

In conclusion, CAS 215675-51-7 exemplifies the intersection of traditional heterocyclic chemistry and modern applications. Its relevance in drug development, materials engineering, and green synthesis ensures sustained interest, making it a frequent subject in academic and industrial discourse. Future research may explore its biodegradability and nanomaterial integration, further expanding its utility.

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